Cas no 1394736-81-2 (2-bromo-N-(2-methanesulfinyl-1-phenylethyl)pyridine-4-carboxamide)

• Product Name: 2-bromo-N-(2-methanesulfinyl-1-phenylethyl)pyridine-4-carboxamide
• CAS No: 1394736-81-2
• MF: C₁₅H₁₅BrN₂O₂S
• MW: 367.260801553726
• CID: 6237493
• PubChem ID: 71854133
• Update Time: 2025-10-31

2-bromo-N-(2-methanesulfinyl-1-phenylethyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(2-methanesulfinyl-1-phenylethyl)pyridine-4-carboxamide
• EN300-26586824
• 1394736-81-2
• Z1408064900
• 2-bromo-N-(2-methylsulfinyl-1-phenylethyl)pyridine-4-carboxamide
• AKOS033315677

• Inchi： 1S/C15H15BrN2O2S/c1-21(20)10-13(11-5-3-2-4-6-11)18-15(19)12-7-8-17-14(16)9-12/h2-9,13H,10H2,1H3,(H,18,19)
• InChI Key： NXEFKXKUJNMCAL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CN=1)C(NC(C1C=CC=CC=1)CS(C)=O)=O

Computed Properties

• Exact Mass: 366.00376g/mol
• Monoisotopic Mass: 366.00376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-bromo-N-(2-methanesulfinyl-1-phenylethyl)pyridine-4-carboxamide

Chemical Compound CAS No. 1394736-81-2: 2-Bromo-N-(2-Methanesulfinyl-1-Phenylethyl)Pyridine-4-Carboxamide

The compound with CAS No. 1394736-81-2, known as 2-bromo-N-(2-methanesulfinyl-1-phenylethyl)pyridine-4-carboxamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridine ring, a bromine substituent, and a methanesulfinyl group attached to a phenethyl chain.

Recent studies have highlighted the importance of such compounds in the development of new drugs and agrochemicals due to their ability to interact with specific biological targets. The presence of the bromine atom in the pyridine ring enhances the molecule's reactivity, making it a valuable intermediate in organic synthesis.

The methanesulfinyl group, which is part of the side chain, contributes to the compound's stability and solubility properties. This feature is particularly advantageous in pharmaceutical applications where bioavailability is critical. Researchers have also explored the use of this compound in the synthesis of bioactive molecules, including those with anti-inflammatory and anticancer properties.

One of the most promising areas of research involving this compound is its application in drug delivery systems. The phenethyl chain provides a platform for further functionalization, allowing scientists to attach additional bioactive moieties or targeting ligands. This versatility has led to investigations into its use as a carrier for targeted drug delivery, enhancing therapeutic efficacy while minimizing side effects.

In addition to its pharmacological applications, this compound has shown potential in agricultural chemistry as a precursor for herbicides and insecticides. Its ability to inhibit specific enzymes or receptors makes it a candidate for developing more effective and environmentally friendly agrochemicals.

Recent advancements in synthetic methodologies have also contributed to the efficient production of this compound. Chemists have developed novel routes that improve yield and reduce production costs, making it more accessible for large-scale applications.

The structural integrity of this compound ensures its stability under various reaction conditions, which is essential for its use in demanding chemical processes. Its compatibility with different solvents and reagents further enhances its utility in organic synthesis.

In conclusion, CAS No. 1394736-81-2, or 2-bromo-N-(2-methanesulfinyl-1-phenylethyl)pyridine-4-carboxamide, represents a significant advancement in modern organic chemistry due to its versatile structure and wide-ranging applications across multiple industries.